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Compound of Interest

Compound Name: C.l. Disperse blue 27
CAS No.: 15791-78-3
Cat. No.: B095324
Get Quote
. J

C.l. Disperse Blue 27 is a synthetic organic colorant belonging to the anthraquinone class of
dyes.[1][2] Anthragquinone dyes are known for their brightness, good lightfastness, and stability,
although they can be more costly and present environmental challenges in manufacturing
compared to azo dyes.[2][3] Disperse Blue 27 is specifically engineered for coloring
hydrophobic synthetic fibers such as polyester, nylon, and cellulose acetate, materials for
which ionic dyes have little to no affinity.[2][4]

The defining characteristic of disperse dyes, including Disperse Blue 27, is their non-ionic
nature and very low solubility in water.[4][5] Their dyeing action relies on a mechanism of
molecular dispersion rather than chemical reaction or ionic bonding.[2] The molecule's
structure, C22H16N207, integrates anthraquinone, amino, nitro, and hydroxyethyl functional
groups, which collectively determine its chromophoric properties and performance in textile
applications.[5] Physically, it appears as a dark blue to black powder.[6][7]
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Property Value Source

1,8-dihydroxy-4-[[4-(2-
Chemical Name hydroxyethyl)phenyllamino]-5- [51[6]
nitroanthracene-9,10-dione

C.l. Number 60767 [8]
CAS Number 15791-78-3 [61[7]
Molecular Formula C22H16N207 [51[6]
Molecular Weight 420.37 g/mol [51[7]
) Dark blue to black crystalline
Physical Form [51[6]
powder
Water Solubility Limited / Sparingly Soluble [51[6]

The Dyeing Milieu: Establishing the Pre-conditions
for Interaction

Given the hydrophobic nature of both the dye and polyester fibers, the dyeing process must be
conducted in an aqueous medium under specific conditions that facilitate the transfer of dye
from the liquid phase to the solid fiber.

The Aqueous Dispersion: A Suspension of Solid Color

The low water solubility of Disperse Blue 27 necessitates its application as a fine, stable
agueous dispersion.[4][9] The dye is first milled into a fine powder and then mixed with
dispersing agents in the dyebath.[10][11]

Functions of Dispersing Agents:
» Particle Size Reduction: Assists in grinding the dye to the optimal particle size.[4]

» Dispersion Stability: Prevents the fine dye particles from aggregating or flocculating in the
dyebath, especially under high-temperature conditions.[4]
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» Uniform Application: Ensures the dye is present in a consistent and finely divided form for
even and trouble-free dyeing.[4]

The Dyebath Environment

The dyebath is prepared by adding the dye dispersion to water. The pH is a critical parameter
and is typically maintained in a weakly acidic range of 4.5-5.5, often using acetic acid.[12][13]
This acidic environment is crucial for the stability of the disperse dye and the polyester fiber
itself, preventing alkaline hydrolysis of the fiber at high temperatures.

Core Mechanism: The Journey of a Dye Molecule
into Polyester

The dyeing of polyester with C.lI. Disperse Blue 27 is a physical process governed by
thermodynamics and kinetics, which can be conceptualized as the partitioning of a solute (the
dye) between two immiscible solvents (water and the fiber).[9] The process unfolds in a
sequence of equilibria.[4]

Dye (dispersed) = Dye (dissolved) = Dye (adsorbed on fiber) = Dye (diffused in fiber)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.colourinn.in/the-polyester-carrier-dyeing-process-using-disperse-dyes/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/product/b095324/docs?utm_src=pdf-body#introduction-the-molecular-profile-of-c-i-disperse-blue-27
http://textileengg.blogspot.com/2015/11/dyeing-mechanism-of-disperse-dye.html?m=1
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Aqueous Dyebath

Dispersed Dye
(Solid Particles)

Dissolved Dye
(Mon-molecular)

Polyester Fiber

Adsorbed Dye
(Fiber Surface)

Diffusion

Diffused Dye
(Inside Fiber)
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1. Prepare Dyebath
- Disperse dye paste
- Add water
- Add dispersing agent

:

2. Set pH

- Add acetic acid to pH 4.5-5.5

'

3. Load Fabric & Ramp Temperature
- Load polyester fabric
- Heat to 60°C for 15 min

i

4. High-Temperature Dyeing
- Ramp temperature to 130°C
- Hold for 60 minutes

.

5. Cool & Rinse
- Cool dyebath to ~60°C
- Drain and rinse fabric

i

6. Reduction Clearing
(See Protocol 5.2)

'

7. Final Rinse & Dry
- Hot rinse
- Neutralize if necessary
- Dry fabric

Click to download full resolution via product page

Fig. 2: Workflow for high-temperature polyester dyeing.
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Methodology:

o Dyebath Preparation: A paste is first made from the required amount of C.l. Disperse Blue
27 powder and a dispersing agent. [13]This paste is then diluted with water to create the final
dyebath. [13]2. pH Control: The pH of the dyebath is adjusted to 4.5-5.5 using acetic acid.
[13]3. Initial Stage: The polyester fabric is introduced into the dyebath. The temperature is
raised to 60°C and held for approximately 15 minutes to allow for even wetting and initial dye
adsorption. [13]4. Dyeing Cycle: The temperature is then ramped up to 130°C (under
pressure) and maintained for 60 minutes. During this phase, the majority of dye diffusion and
fixation occurs. [13]5. Cooldown and Rinsing: After the dyeing cycle, the bath is cooled to 60-
70°C before the fabric is removed and rinsed. [13]This prevents shocking the fiber which

could cause creases.

Protocol: Reduction Clearing
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1. Prepare Clearing Bath
- Fresh bath with water

i

2. Add Chemicals
- Caustic Soda (e.g., 3 ml/l)
- Sodium Hydrosulfite (e.g., 2 g/l)

i

3. Treatment
- Introduce dyed fabric
- Heat to 70-80°C
- Hold for 20 minutes

'

4. Drain & Rinse
- Drain the clearing bath
- Hot rinse thoroughly

i

5. Neutralization & Final Rinse
- Rinse with dilute acetic acid
- Final cold rinse

Click to download full resolution via product page

Fig. 3: Workflow for post-dyeing reduction clearing.

Methodology:

» Bath Preparation: A fresh bath is prepared with water.

o Chemical Addition: Caustic soda and sodium hydrosulfite are added to the bath. [14]3.
Clearing Process: The dyed fabric is treated in this alkaline reducing bath at 70-80°C for
approximately 20 minutes. [15]4. Rinsing: The fabric is thoroughly hot rinsed to remove the
degraded dye and residual chemicals. [11]5. Neutralization: A final rinse with a weak acid
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(like acetic acid) is often performed to neutralize any remaining alkali, followed by a cold
rinse. [16]

Conclusion

The mechanism of action for C.l. Disperse Blue 27 in dyeing polyester is a complex, multi-
stage physical process fundamentally reliant on the principles of dispersion, adsorption, and
diffusion. It is a non-ionic interaction where the dye is partitioned from an aqueous phase into
the solid, hydrophobic fiber. Success is critically dependent on precise control over the dyeing
system's parameters, most notably temperature, which governs the accessibility of the fiber's
internal structure. The process is completed by a crucial reduction clearing step that ensures
the final product exhibits high fastness properties by removing all unfixed surface dye. A
thorough understanding of this entire pathway, from dye dispersion to final rinse, is essential for
researchers and scientists to achieve consistent, high-quality coloration of synthetic textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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